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Compound of Interest

Compound Name: N-Methylolmaleimide

Cat. No.: B018391

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification
methods for N-Methylolmaleimide, a key reagent in bioconjugation and polymer chemistry.
This document details the prevalent synthesis pathway, purification protocols, and relevant
characterization data to assist researchers in obtaining high-purity N-Methylolmaleimide for
their applications.

Introduction

N-Methylolmaleimide (also known as N-hydroxymethylmaleimide) is a bifunctional molecule
featuring a reactive maleimide group and a hydroxyl group. The maleimide moiety readily
participates in Michael addition reactions, particularly with thiol groups found in proteins and
peptides, forming stable thioether bonds. The hydroxyl group offers a handle for further
chemical modification, making N-Methylolmaleimide a valuable crosslinking agent and
building block in the synthesis of functional polymers and bioconjugates. Accurate and
reproducible synthesis and purification of this compound are critical for ensuring the reliability
and efficacy of downstream applications in drug development and materials science.

Synthesis of N-Methylolmaleimide

The primary and most direct method for the synthesis of N-Methylolmaleimide involves the
reaction of maleimide with formaldehyde. This reaction is typically carried out in an aqueous
basic solution.
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Reaction Pathway

The synthesis proceeds via the nucleophilic addition of the deprotonated maleimide nitrogen to
the electrophilic carbonyl carbon of formaldehyde.
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Maleimide Anion | +HCHO, + H20
Base (e.g., NaOH) < N-Methylolmaleimide
Formaldehyde
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(Crude N-Methylolmaleimidea
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Pure N-Methylolmaleimide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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